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Compound of Interest

Compound Name: Triisobutylamine

Cat. No.: B074697 Get Quote

Essential Safety and Handling Guide for
Triisobutylamine
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Triisobutylamine. Adherence to these procedures is

essential for ensuring personal safety and minimizing environmental risk.

Triisobutylamine is a flammable, corrosive, and toxic liquid that requires careful handling in a

controlled laboratory environment.[1][2] It can cause severe skin burns and eye damage, and is

harmful if swallowed, inhaled, or absorbed through the skin.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Triisobutylamine is provided below.
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Property Value

Molecular Formula C₁₂H₂₇N

Molecular Weight 185.35 g/mol [2][4]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 183-193 °C[5]

Flash Point 57 °C (134.6 °F) - closed cup[5]

Density 0.766 g/mL at 25 °C[1][5]

Solubility in Water Insoluble[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Triisobutylamine to prevent personal

exposure.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles and a

full-face shield (8-inch

minimum).[1][3]

Protects against splashes and

vapors which can cause

severe eye damage.[1][2]

Hand Protection

Elbow-length PVC gloves.[1]

Gloves must be inspected

before use and replaced if

contaminated.[3]

Prevents skin contact which

can lead to severe burns and

toxicity.[1][2]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor/acid gas

cartridge (Type AK-P Filter or

equivalent) is required if there

is a risk of overexposure or

when handling outside of a

fume hood.[1][2]

Protects against inhalation of

toxic vapors which can cause

respiratory tract irritation and

damage.[1][2]

Body Protection

A chemical-resistant apron

(PVC), overalls, and non-

sparking safety footwear.[1]

For large-scale or continuous

use, tight-weave, non-static

clothing is recommended.[1]

Provides protection against

skin contact and potential

static discharge, which is a fire

hazard.[1]

Operational Plan for Handling
1. Engineering Controls:

Always handle Triisobutylamine in a well-ventilated area, preferably within a chemical fume

hood with local exhaust ventilation.[1]

Use explosion-proof electrical and ventilation systems.[1]

Ensure a safety shower and eyewash station are readily accessible.[1]

2. Safe Handling Practices:
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Avoid all personal contact, including inhalation of vapors.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[3] No smoking.[1][3]

Take precautionary measures against static discharge.[3] Ground and bond containers and

receiving equipment.

Use only non-sparking tools.

Keep containers tightly closed when not in use.[1][3]

Avoid contact with incompatible materials such as strong acids, oxidizing agents, copper,

and aluminum and their alloys.[1][6]

3. Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials.[1][3]

Store in a designated flammable liquid storage area.[1]

Protect containers from physical damage and check regularly for leaks.[1]

Emergency Procedures: First Aid
Immediate action is crucial in the event of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://datasheets.scbt.com/sc-237323.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://www.benchchem.com/product/b074697
https://datasheets.scbt.com/sc-237323.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with running water for at

least 15-20 minutes, holding eyelids apart.[1][2]

[3][7] Remove contact lenses if present and

easy to do.[2][3] Seek immediate medical

attention.[1][2]

Skin Contact

Immediately flush the affected area with large

amounts of water, using a safety shower if

available.[1][2] Remove all contaminated

clothing, including footwear, while flushing.[1][2]

Wash the skin thoroughly with soap and water.

[2][3] Seek immediate medical attention.[2][3]

Inhalation

Remove the person to fresh air and keep them

warm and at rest.[1][2] If breathing has stopped,

give artificial respiration.[3][8] Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[9] Rinse the mouth

with water.[9] Seek immediate medical attention.

[1][2]

Disposal Plan
1. Chemical Disposal:

Triisobutylamine and its container must be disposed of as hazardous waste.[1]

Do not dispose of it down the drain.[3]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[3]

All waste disposal must be in accordance with local, state, and federal regulations.[1]

2. Contaminated PPE Disposal:
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Contaminated gloves, clothing, and absorbent materials should be sealed in a vapor-tight

plastic bag for eventual disposal as hazardous waste.[2]

Handle uncleaned containers and contaminated PPE as you would the product itself.[3]

Dispose of contaminated gloves and other protective equipment in accordance with

applicable laws and good laboratory practices.[3]

Emergency Spill Response Workflow
The following diagram outlines the procedural steps for responding to a Triisobutylamine spill.
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Initial Assessment

Response Actions

Spill Occurs

Assess Spill Size & Location

Evacuate Area & Alert Personnel

Major Spill
(>500 mL or outside fume hood)

Don Appropriate PPE

Minor Spill
(<500 mL and contained)

Remove Ignition Sources

Ensure Adequate Ventilation

Contain Spill with Absorbent Material

Collect with Non-Combustible Absorbent

Decontaminate Spill Area

Package Waste for Disposal

Report Incident

Click to download full resolution via product page

Caption: Workflow for Triisobutylamine Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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